Cas no 184344-91-0 (Benzene, 5-bromo-1-ethyl-3-methyl-2-(phenylmethoxy)-)

Benzene, 5-bromo-1-ethyl-3-methyl-2-(phenylmethoxy)- structure
184344-91-0 structure
Product Name:Benzene, 5-bromo-1-ethyl-3-methyl-2-(phenylmethoxy)-
CAS No:184344-91-0
MF:C16H17BrO
MW:305.209583997726
CID:3824144
PubChem ID:22006813
Update Time:2025-04-22

Benzene, 5-bromo-1-ethyl-3-methyl-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 5-bromo-1-ethyl-3-methyl-2-(phenylmethoxy)-
    • 2-(benzyloxy)-5-bromo-1-ethyl-3-methylbenzene
    • DB-103747
    • 2-benzyloxy-5-bromo-1-ethyl-3-methyl-benzene
    • 184344-91-0
    • SCHEMBL2088635
    • UXIJUFZZFMWTAI-UHFFFAOYSA-N
    • 4-bromo-2-ethyl-6-methyl-1-benzyloxybenzene
    • Inchi: 1S/C16H17BrO/c1-3-14-10-15(17)9-12(2)16(14)18-11-13-7-5-4-6-8-13/h4-10H,3,11H2,1-2H3
    • InChI Key: UXIJUFZZFMWTAI-UHFFFAOYSA-N
    • SMILES: C1(CC)=CC(Br)=CC(C)=C1OCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 304.04628Da
  • Monoisotopic Mass: 304.04628Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 9.2Ų
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